Cas no 2171952-61-5 (2-cyclopentyl(2-methylbut-3-yn-2-yl)aminoacetonitrile)

• Product Name: 2-cyclopentyl(2-methylbut-3-yn-2-yl)aminoacetonitrile
• CAS No: 2171952-61-5
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5968444
• PubChem ID: 165591280
• Update Time: 2025-07-17

2-cyclopentyl(2-methylbut-3-yn-2-yl)aminoacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl(2-methylbut-3-yn-2-yl)aminoacetonitrile
• 2171952-61-5
• EN300-1614439
• 2-[cyclopentyl(2-methylbut-3-yn-2-yl)amino]acetonitrile

• Inchi： 1S/C12H18N2/c1-4-12(2,3)14(10-9-13)11-7-5-6-8-11/h1,11H,5-8,10H2,2-3H3
• InChI Key： FSMONCIPODWRJF-UHFFFAOYSA-N
• SMILES： N(CC#N)(C(C#C)(C)C)C1CCCC1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27Ų

Additional information on 2-cyclopentyl(2-methylbut-3-yn-2-yl)aminoacetonitrile

2-Cyclopentyl(2-methylbut-3-yn-2-yl)aminoacetonitrile: A Promising Compound in Medicinal Chemistry

2-Cyclopentyl(2-methylbut-3-yn-2-yl)aminoacetonitrile (CAS No. 2171952-61-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of aminoacetonitriles, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis, and recent research findings related to 2-cyclopentyl(2-methylbut-3-yn-2-yl)aminoacetonitrile.

The chemical structure of 2-cyclopentyl(2-methylbut-3-yn-2-yl)aminoacetonitrile is characterized by a cyclopentyl ring and a 2-methylbut-3-yn-2-yl group attached to an aminoacetonitrile backbone. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The cyclopentyl ring provides structural rigidity, while the alkyne moiety offers potential for bioconjugation and click chemistry applications. The aminoacetonitrile group, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets.

The synthesis of 2-cyclopentyl(2-methylbut-3-yn-2-yl)aminoacetonitrile has been reported in several studies, highlighting various synthetic routes and optimization strategies. One common approach involves the reaction of 2-cyclopentylethylamine with 2-methylbut-3-ynenitrile in the presence of a suitable catalyst. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Recent advancements in catalytic methods have further improved the efficiency and selectivity of the synthesis process.

In terms of biological activity, 2-cyclopentyl(2-methylbut-3-yn-2-yl)aminoacetonitrile has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders. Additionally, studies have explored its anti-inflammatory properties, suggesting its potential use in managing inflammatory conditions. The compound's ability to modulate key signaling pathways has also been investigated, with findings indicating its role in regulating cellular processes such as apoptosis and proliferation.

The pharmacokinetic profile of 2-cyclopentyl(2-methylbut-3-yn-2-yl)aminoacetonitrile is another important aspect that has been studied extensively. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it demonstrates good stability in physiological conditions. These characteristics make it a viable candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-cyclopentyl(2-methylbut-3-yn-2-yl)aminoacetonitrile. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. The compound's safety profile is being closely monitored to ensure its suitability for human use. Ongoing research aims to optimize dosing regimens and explore combination therapies to enhance its therapeutic potential.

In conclusion, 2-cyclopentyl(2-methylbut-3-yn-2-yl)aminoacetonitrile (CAS No. 2171952-61-5) represents a promising compound in the field of medicinal chemistry. Its unique chemical structure and favorable biological properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.